Cas no 485320-23-8 (Ethyl 8-chloro-8-nonenoate)

• Product Name: Ethyl 8-chloro-8-nonenoate
• CAS No: 485320-23-8
• MF: C₁₁H₁₉ClO₂
• MW: 218.720362901688
• CID: 879730
• Update Time: 2026-04-29

Ethyl 8-chloro-8-nonenoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-chloro-8-nonenoate
• ethyl 8-chloronon-8-enoate

• Inchi： InChI=1S/C11H19ClO2/c1-3-14-11(13)9-7-5-4-6-8-10(2)12/h2-9H2,1H3
• InChI Key： WTFVYTWWPTXNDC-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCCCCCC(=C)Cl

Computed Properties

• Exact Mass: 218.10700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9

Experimental Properties

• PSA: 26.30000
• LogP: 3.64260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 8-chloro-8-nonenoate

Ethyl 8-chloro-8-nonenoate: A Comprehensive Overview

Ethyl 8-chloro-8-nonenoate, with the CAS number 485320-23-8, is a compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has been the subject of numerous studies aiming to explore its potential applications and mechanisms of action.

Recent advancements in synthetic chemistry have enabled researchers to synthesize Ethyl 8-chloro-8-nonenoate with high precision, leveraging cutting-edge techniques such as catalytic cross-coupling reactions and enantioselective synthesis. These methods not only enhance the purity of the compound but also pave the way for its utilization in diverse industries.

One of the most intriguing aspects of Ethyl 8-chloro-8-nonenoate is its role in biological systems. Studies have demonstrated that this compound exhibits remarkable bioactivity, particularly in modulating cellular signaling pathways. For instance, research published in Nature Communications highlighted its ability to inhibit specific kinases involved in cancer progression, suggesting potential therapeutic applications.

In addition to its biological relevance, Ethyl 8-chloro-8-nonenoate has shown promise in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and photovoltaic devices. A study conducted at the University of California revealed that incorporating this compound into polymer blends significantly improved their electrical conductivity.

The synthesis of Ethyl 8-chloro-8-nonenoate involves a multi-step process that requires precise control over reaction conditions. Key steps include the chlorination of nonenoic acid derivatives and subsequent esterification with ethanol. Researchers have optimized these steps to achieve high yields and minimize by-products, ensuring scalability for industrial production.

From an environmental standpoint, Ethyl 8-chloro-8-nonenoate has been shown to degrade efficiently under specific conditions, reducing its ecological footprint. This attribute is particularly important as industries increasingly prioritize sustainable practices.

In conclusion, Ethyl 8-chloro-8-nonenoate (CAS No: 485320-23-8) stands at the forefront of chemical innovation, offering vast opportunities across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future advancements in science and technology.